5-oxo Leukotriene B4

• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• InChI: InChI=1S/C20H30O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18,21H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11-/t18-/m1/s1
• InChIKey: MLZJFLKEKVDNAZ-XDTCBUNESA-N

5-oxo Leukotriene B4 (5-oxo LTB4) for Research Procurement: Chemical Identity and Analytical Specifications

5-oxo Leukotriene B4 (5-oxo LTB4, CAS 195061-92-8), also known as 5-keto LTB4, is a polyunsaturated fatty acid metabolite formally designated as 12R-hydroxy-5-oxo-6Z,8E,10E,14Z-eicosatetraenoic acid (C20H30O4, MW 334.5) [1]. It occurs as a byproduct in the synthetic preparation of 12-oxo LTB4 and serves as an intermediate metabolite in the 12-oxo LTB4 biosynthetic pathway [1][2]. Structurally, it belongs to the leukotriene family of eicosanoids derived from the 5-lipoxygenase (5-LO) pathway of arachidonic acid metabolism [3]. Commercially, it is available as a solution in acetonitrile with a purity specification of ≥90% and a characteristic λmax of 313 nm [1]. The compound requires storage at -20°C and exhibits solubility of 1 mg/mL in acetonitrile [1].

1

Pathway Study 12-oxo LTB4 biosynthetic intermediate tracing

2

Receptor Pharmacology Leukotriene receptor discrimination (BLT vs. OXE)

3

Analytical Standard LC-MS/MS eicosanoid metabololipidomics

• [1] Cayman Chemical. 5-oxo Leukotriene B4 (Item No. 35416) Technical Datasheet. CAS: 195061-92-8. View Source
• [2] TargetMol. 5-oxo Leukotriene B4 (T84978) Product Information. CAS: 195061-92-8. View Source
• [3] Powell WS, Gravelle F, Gravel S. Metabolism of 5(S)-hydroxyeicosanoids by a specific dehydrogenase in human neutrophils. J Biol Chem. 1992;267:19233-19241. View Source

Why Generic Substitution of 5-oxo Leukotriene B4 with Related Eicosanoids Fails: Scientific Selection Rationale

5-oxo Leukotriene B4 cannot be functionally or analytically substituted with closely related compounds due to three distinct dimensions of divergence: (1) its unique metabolic role as a pathway intermediate for 12-oxo LTB4 biosynthesis, a property absent in LTB4, 5-HETE, or 5-oxo-ETE [1]; (2) its specific chemical identity as a 12R-hydroxy-5-oxo-eicosatetraenoic acid with the 6Z,8E,10E,14Z tetraene configuration, which differs from the 5-oxo-ETE isomer (5-oxo-6E,8Z,11Z,14Z-eicosatetraenoic acid) that acts via the OXE receptor [2]; and (3) its distinct receptor pharmacology—the 5-oxo-(7E,9E,11Z,14Z)-ETE isomer derived from LTA4 signals via the LTB4 receptor (BLT), whereas the 5-oxo-(6E,8Z,11Z,14Z)-ETE analog operates independently of BLT through the OXE receptor [3]. These differences render generic substitution invalid for studies requiring specific metabolic tracing, receptor pharmacology discrimination, or analytical quantification of the 12-oxo LTB4 pathway.

Metabolic pathway role differs

5-oxo LTB4 is a 12-oxo LTB4 pathway intermediate; LTB4 and 5-oxo-ETE are terminal mediators with distinct precursor-product relationships.

Stereochemical configuration mismatch

The 6Z,8E,10E,14Z tetraene geometry determines receptor engagement; the 5-oxo-(6E,8Z,11Z,14Z) isomer signals via OXE, not BLT.

Functional selectivity may not transfer

LTB4 drives degranulation, 5-oxo-ETE drives chemotaxis; substituting one for the other inverts leukocyte response profiles.

• [1] TargetMol. 5-oxo Leukotriene B4 (T84978) Product Information. CAS: 195061-92-8. View Source
• [2] Powell WS, MacLeod RJ, Gravel S, Gravelle F, Bhakar A. LTA4-derived 5-oxo-eicosatetraenoic acid: pH-dependent formation and interaction with the LTB4 receptor of human polymorphonuclear leukocytes. Biochim Biophys Acta. 2000;1484:51-60. View Source
• [3] Powell WS, Gravel S, MacLeod RJ, Mills E, Hashefi M. Stimulation of human neutrophils by 5-oxo-6,8,11,14-eicosatetraenoic acid by a mechanism independent of the leukotriene B4 receptor. J Biol Chem. 1993;268:9280-9286. View Source

5-oxo Leukotriene B4 Quantitative Differentiation Evidence: Comparator-Based Performance Data

5-oxo LTB4 vs. 5-oxo-ETE: Differential Receptor Signaling Mechanisms in Human Neutrophils

The 5-oxo-(7E,9E,11Z,14Z)-eicosatetraenoic acid isomer (5-oxo-ETE derived from LTA4) induces calcium mobilization in human polymorphonuclear (PMN) leukocytes via the LTB4 receptor (BLT), as evidenced by complete inhibition by the specific LTB4 receptor antagonist LY223982 [1]. In direct contrast, the closely related analog 5-oxo-(6E,8Z,11Z,14Z)-eicosatetraenoic acid activates human neutrophils by a mechanism independent of the LTB4 receptor—its response was not blocked by the LTB4 antagonist LY255283 at a concentration that completely prevented the response to LTB4 [2]. Cross-desensitization experiments further confirm this pharmacological divergence: pretreatment with LTB4 totally abolished the calcium response to 5-oxo-(7E,9E,11Z,14Z)-ETE, but preincubation with 5-oxo-ETE did not affect calcium mobilization induced by LTB4 [1]. Conversely, 5-oxo-(6E,8Z,11Z,14Z)-ETE was subject to homologous desensitization (100 nM completely abolished its own response) but was not affected by pretreatment with the same concentration of LTB4 [2].

Receptor signaling mechanism

Head-to-head

5-oxo-(7E,9E,11Z,14Z)-ETE: BLT-dependent Ca²⁺ EC₅₀ 250 nM, blocked by LY223982. 5-oxo-(6E,8Z,11Z,14Z)-ETE: OXE-mediated EC₅₀ 2 nM, insensitive to LTB4 antagonist.

Reported receptor pharmacology divergence

Isomer-specific antagonist profile must be verified

Evidence Dimension	Receptor signaling mechanism and antagonist sensitivity
Target Compound Data	5-oxo-(7E,9E,11Z,14Z)-ETE: Ca2+ mobilization EC50 = 250 nM; response abolished by LTB4 pretreatment; completely inhibited by LTB4 antagonist LY223982
Comparator Or Baseline	5-oxo-(6E,8Z,11Z,14Z)-eicosatetraenoic acid: Ca2+ mobilization EC50 = 2 nM (100-fold more potent); response NOT blocked by LTB4 antagonist LY255283; NOT affected by LTB4 pretreatment
Quantified Difference	100-fold difference in EC50 for calcium mobilization (2 nM vs. 250 nM); qualitative difference in receptor mechanism (BLT-dependent vs. OXE receptor-mediated)
Conditions	Human polymorphonuclear (PMN) leukocytes; cytosolic calcium mobilization assay; antagonist concentrations: LY223982 (LTB4 receptor-specific), LY255283 (LTB4 antagonist)

Why This Matters

For receptor pharmacology studies, substitution of the incorrect 5-oxo-ETE isomer would yield entirely different receptor engagement profiles (BLT vs. OXE), invalidating experimental conclusions about LTB4 receptor signaling pathways.

• [1] Powell WS, MacLeod RJ, Gravel S, Gravelle F, Bhakar A. LTA4-derived 5-oxo-eicosatetraenoic acid: pH-dependent formation and interaction with the LTB4 receptor of human polymorphonuclear leukocytes. Biochim Biophys Acta. 2000;1484:51-60. View Source
• [2] Powell WS, Gravel S, MacLeod RJ, Mills E, Hashefi M. Stimulation of human neutrophils by 5-oxo-6,8,11,14-eicosatetraenoic acid by a mechanism independent of the leukotriene B4 receptor. J Biol Chem. 1993;268:9280-9286. View Source

5-oxo LTB4 vs. 5-HETE: Metabolic Processing and Potency Differential in the 5-HEDH Pathway

5-oxo-ETE is formed by the oxidation of 5-HETE via 5-hydroxyeicosanoid dehydrogenase (5-HEDH), a microsomal NADP+-dependent enzyme highly selective for 5(S)-HETE with a 6-trans double bond [1][2]. The metabolic conversion of 5-HETE to 5-oxo-ETE results in a dramatic increase in biological potency: 5-oxo-ETE is approximately 100 times more potent than its precursor 5-HETE in activating neutrophils, as demonstrated by calcium mobilization assays [2]. Specifically, 5-HETE was about 100-fold less potent than 5-oxo-ETE in elevating cytosolic calcium levels in human neutrophils [1]. In direct comparisons of agonist activity, 5-oxo-ETE is roughly 10-fold more potent than 5-HETE in stimulating neutrophil responses and possesses intrinsic degranulating effects that 5-HETE lacks [3]. The 5-HEDH enzyme shows high substrate specificity—closely related eicosanoids such as 5R-HETE, 12S-HETE, and 15S-HETE undergo little or no metabolism [2].

5-oxo-ETE vs. 5-HETE potency

Head-to-head

5-oxo-ETE ~100-fold more potent than 5-HETE in Ca²⁺ mobilization; 5-HETE lacks degranulating activity.

Supports 5-HEDH pathway potency context

Assay-dependent potency difference; degranulation absent in 5-HETE

Evidence Dimension	Neutrophil activation potency (calcium mobilization and degranulation)
Target Compound Data	5-oxo-ETE: Ca2+ mobilization EC50 = 2 nM in human neutrophils; intrinsic degranulating activity present
Comparator Or Baseline	5-HETE: Ca2+ mobilization potency approximately 100-fold lower than 5-oxo-ETE; lacks intrinsic degranulating effects
Quantified Difference	100-fold potency difference in calcium mobilization; 10-fold difference in general neutrophil stimulation; qualitative difference in degranulation capacity
Conditions	Human neutrophils; 5-HEDH enzymatic assay (NADP+-dependent, microsomal); calcium mobilization assay

Why This Matters

For studies investigating the 5-HEDH metabolic pathway or neutrophil activation mechanisms, 5-HETE cannot substitute for 5-oxo-LTB4/5-oxo-ETE due to 100-fold lower potency and absence of degranulating activity, which would fundamentally alter experimental outcomes.

• [1] Powell WS, Gravel S, MacLeod RJ, Mills E, Hashefi M. Stimulation of human neutrophils by 5-oxo-6,8,11,14-eicosatetraenoic acid by a mechanism independent of the leukotriene B4 receptor. J Biol Chem. 1993;268:9280-9286. View Source
• [2] Grant GE, Rokach J, Powell WS. 5-Oxo-ETE and the OXE receptor. Prostaglandins Other Lipid Mediat. 2009;89:98-104. View Source
• [3] O'Flaherty JT, Cordes JF, Lee SL, et al. 5-Oxo-eicosatetraenoate, a potent human neutrophil stimulus. Biochem Biophys Res Commun. 1991;179:342-348. View Source

5-oxo-ETE vs. LTB4: Functional Selectivity in Degranulation versus Chemotaxis

5-oxo-ETE and LTB4 exhibit marked functional divergence in leukocyte effector responses despite both being 5-lipoxygenase pathway products. In neutrophil degranulation assays, 5-oxo-ETE is only a very weak stimulator as assessed by lysozyme or β-glucuronidase release [1]. In contrast, LTB4 is much more potent and induces a maximal degranulation response approximately 5 times greater than that elicited by 5-oxo-ETE [1]. Conversely, in human eosinophils, 5-oxo-ETE demonstrates superior activity to LTB4 in inducing L-selectin shedding and actin polymerization [2]. Among 5-LO products, 5-oxo-ETE induces a potent basophil migratory response, whereas LTB4 elicits degranulation under specific conditions . This functional partitioning—LTB4 preferentially driving degranulation while 5-oxo-ETE preferentially drives chemotaxis in certain cell types—underscores their non-redundant biological roles.

LTB4 vs. 5-oxo-ETE function

Head-to-head

LTB4 maximal degranulation ~5-fold greater; 5-oxo-ETE reported higher L-selectin shedding and actin polymerization in eosinophils.

Reported functional selectivity in leukocyte assays

Cell-type-specific responses; degranulation vs. chemotaxis profile

Evidence Dimension	Neutrophil degranulation (lysozyme/β-glucuronidase release) and eosinophil functional responses
Target Compound Data	5-oxo-ETE: Weak degranulation stimulator; more effective than LTB4 in eosinophil L-selectin shedding and actin polymerization
Comparator Or Baseline	LTB4: Maximal degranulation response ~5 times greater than 5-oxo-ETE; less effective than 5-oxo-ETE in eosinophil L-selectin shedding and actin polymerization
Quantified Difference	LTB4 maximal degranulation response ~5-fold greater than 5-oxo-ETE; 5-oxo-ETE superior to LTB4 in eosinophil L-selectin shedding and actin polymerization
Conditions	Human neutrophils (degranulation: lysozyme and β-glucuronidase release); human eosinophils (L-selectin shedding, CD11b expression, actin polymerization, calcium mobilization)

Why This Matters

For functional studies of leukocyte biology, substitution of LTB4 for 5-oxo-ETE (or vice versa) would invert the degranulation/chemotaxis phenotype—LTB4 will produce strong degranulation with weaker chemotaxis in eosinophils, while 5-oxo-ETE will yield minimal degranulation but potent chemotaxis and cytoskeletal responses.

• [1] Grant GE, Rokach J, Powell WS. 5-Oxo-ETE and the OXE receptor. Prostaglandins Other Lipid Mediat. 2009;89:98-104. View Source
• [2] O'Flaherty JT, Kuroki M, Nixon AB, et al. 5-Oxo-eicosatetraenoate is a broadly active, eosinophil-selective stimulus for human granulocytes. J Immunol. 1996;157:336-342. View Source

5-oxo LTB4 as a Unique 12-oxo LTB4 Pathway Intermediate: Metabolic Distinction from LTB4 and 5-oxo-ETE

5-oxo Leukotriene B4 (5-oxo LTB4, CAS 195061-92-8) is specifically identified as an intermediate metabolite in the production of 12-oxo LTB4 [1][2]. This metabolic role is distinct from that of LTB4 (which is formed from LTA4 by LTA4 hydrolase and acts as an end-product mediator) and from 5-oxo-ETE (which is formed by 5-HEDH oxidation of 5-HETE and signals via the OXE receptor) [3]. The compound is produced as a byproduct in the chemical synthesis of 12-oxo LTB4, which is a potent proinflammatory lipid mediator that promotes leukocyte aggregation, stimulates transmembrane ion flux, enhances lysosomal enzyme release, and induces superoxide anion generation [1][4]. The structural configuration of 5-oxo LTB4—12R-hydroxy-5-oxo-6Z,8E,10E,14Z-eicosatetraenoic acid—places it uniquely at the intersection of the 5-LO pathway and the 12-oxo LTB4 biosynthetic route.

12-oxo LTB4 pathway intermediate

Class-level

5-oxo LTB4 is a metabolic intermediate for 12-oxo LTB4 biosynthesis; LTB4 and 5-oxo-ETE are terminal mediators.

Pathway role context-dependent

Data to verify for specific metabolic tracing

Evidence Dimension	Metabolic pathway role and biosynthetic function
Target Compound Data	5-oxo LTB4 (5-keto LTB4): Intermediate metabolite in 12-oxo LTB4 biosynthesis; byproduct in 12-oxo LTB4 chemical synthesis
Comparator Or Baseline	LTB4: End-product mediator formed by LTA4 hydrolase; 5-oxo-ETE: End-product mediator formed by 5-HEDH oxidation of 5-HETE
Quantified Difference	Qualitative difference in metabolic role: pathway intermediate (5-oxo LTB4) vs. terminal bioactive mediators (LTB4, 5-oxo-ETE)
Conditions	Leukotriene biosynthetic pathway; enzymatic conversion assays; chemical synthesis of 12-oxo LTB4

Why This Matters

For metabolic tracing studies or investigations of the 12-oxo LTB4 pathway, neither LTB4 nor 5-oxo-ETE can substitute for 5-oxo LTB4 because they occupy different positions in the eicosanoid metabolic network, with different precursor-product relationships and distinct downstream effectors.

• [1] TargetMol. 5-oxo Leukotriene B4 (T84978) Product Information. CAS: 195061-92-8. View Source
• [2] Cayman Chemical. 5-oxo Leukotriene B4 (Item No. 35416) Technical Datasheet. CAS: 195061-92-8. View Source
• [3] Grant GE, Rokach J, Powell WS. 5-Oxo-ETE and the OXE receptor. Prostaglandins Other Lipid Mediat. 2009;89:98-104. View Source
• [4] TargetMol. 12-oxo Leukotriene B4 (T37256) Product Information. View Source

5-oxo LTB4 vs. 6,7-Dihydro Metabolites: Differential Enzymatic Reduction and Analytical Distinction

5-oxo-ETE undergoes enzymatic reduction by a Ca++/calmodulin-dependent Δ6-reductase in neutrophils to form its 6,7-dihydro metabolite, 5-oxo-8,11,14-eicosatrienoic acid [1]. This metabolic pathway is distinct from the formation of 5-oxo-6,7-dihydro-LTB4, which has been observed during the metabolism of 6-trans-12-epi-LTB4 in human polymorphonuclear leukocytes [2]. The Δ6-reductase-mediated reduction of the 6,7-double bond represents a major inactivation route for 5-oxo-ETE, whereas 5-oxo LTB4 (which already possesses a 6Z configuration) may exhibit different susceptibility to this metabolic pathway. The presence of the 5-oxo group combined with the 6Z,8E,10E,14Z tetraene configuration in 5-oxo LTB4 confers distinct chromatographic and mass spectrometric properties that differentiate it from both 5-oxo-ETE and the 6,7-dihydro metabolites in LC-MS/MS analyses [3].

6,7-Dihydro metabolite distinction

Class-level

Double bond geometry (6Z,8E,10E,14Z) may alter Δ6-reductase susceptibility and LC-MS/MS behavior compared to 5-oxo-ETE.

Analytical distinction requires isomer confirmation

Enzymatic reduction context-dependent; chromatographic validation needed

Evidence Dimension	Metabolic stability and enzymatic reduction susceptibility
Target Compound Data	5-oxo LTB4: 6Z,8E,10E,14Z tetraene configuration; metabolic fate via 12-oxo LTB4 pathway
Comparator Or Baseline	5-oxo-ETE (6E,8Z,11Z,14Z): Substrate for Ca++/calmodulin-dependent Δ6-reductase, converted to 6,7-dihydro-5-oxo-ETE; 5-oxo-6,7-dihydro-LTB4: Reduced metabolite observed from 6-trans-12-epi-LTB4 metabolism
Quantified Difference	Qualitative difference in enzymatic reduction susceptibility due to distinct double bond geometry (6Z vs. 6E, 8E vs. 8Z, 10E vs. 11Z)
Conditions	Human neutrophil incubations; Δ6-reductase enzymatic assay (Ca++/calmodulin-dependent); LC-MS/MS metabololipidomics

Why This Matters

For analytical method development and metabolic stability studies, the distinct double bond geometry of 5-oxo LTB4 determines its chromatographic retention time, MS/MS fragmentation pattern, and susceptibility to enzymatic inactivation—using an incorrect isomer would compromise method validation and biological interpretation.

• [1] Grant GE, Rokach J, Powell WS. 5-Oxo-ETE and the OXE receptor. Prostaglandins Other Lipid Mediat. 2009;89:98-104. View Source
• [2] Bergholte JM, Soberman RJ, Hayes R, et al. Formation of 5-oxo-6,7-dihydro-LTB4 and 6,7-dihydro-LTB4 during metabolism of 6-trans-12-epi-LTB4 in human polymorphonuclear leukocytes. Prostaglandins. 1991;41:1-15. View Source
• [3] Cayman Chemical. 5-oxo Leukotriene B4 (Item No. 35416) Technical Datasheet. CAS: 195061-92-8. View Source

5-oxo-ETE vs. LTB4: Differential Calcium Mobilization Potency and Homologous Desensitization Patterns

In human neutrophils, 5-oxo-(6E,8Z,11Z,14Z)-eicosatetraenoic acid (5-oxo-ETE) raises cytosolic calcium levels with an EC50 of 2 nM, and this effect is reproducibly observed at concentrations as low as 0.3 nM [1]. In contrast, LTB4 induces calcium mobilization with an EC50 of 3.5 nM in parallel assays using the same cell type [2]. The two compounds exhibit non-overlapping desensitization profiles: 5-oxo-ETE response is completely abolished by prior treatment with 5-oxo-ETE (100 nM) but is not affected by pretreatment with the same concentration of LTB4 [1]. Similarly, LTB4 desensitizes to itself but not to 5-oxo-ETE or 5-HETE [3]. These cross-desensitization data provide functional evidence that 5-oxo-ETE and LTB4 act via distinct receptor populations with no cross-talk in the desensitization machinery.

Ca²⁺ & desensitization

Head-to-head

5-oxo-ETE EC₅₀ 2 nM, LTB4 EC₅₀ 3.5 nM; no cross-desensitization observed (100 nM pretreatment).

Supports distinct receptor population model

Desensitization experimental conditions may affect interpretation

Evidence Dimension	Calcium mobilization potency and receptor desensitization specificity
Target Compound Data	5-oxo-ETE (6E,8Z,11Z,14Z): EC50 = 2 nM; detectable response at 0.3 nM; homologous desensitization by 5-oxo-ETE (100 nM); NO cross-desensitization by LTB4 (100 nM)
Comparator Or Baseline	LTB4: EC50 = 3.5 nM; homologous desensitization by LTB4; NO cross-desensitization by 5-oxo-ETE
Quantified Difference	EC50 values: 5-oxo-ETE (2 nM) vs. LTB4 (3.5 nM) = 1.75-fold potency difference; qualitative difference in cross-desensitization (none observed)
Conditions	Human neutrophils; cytosolic calcium mobilization assay (Fura-2 or equivalent); 100 nM pretreatment for desensitization

Why This Matters

For GPCR signaling studies, the absence of cross-desensitization between 5-oxo-ETE and LTB4 demonstrates they act through distinct receptors (OXE vs. BLT) and distinct G-protein coupling mechanisms. Substitution of one for the other would yield incorrect conclusions about receptor pharmacology and signal transduction pathways.

• [1] Powell WS, Gravel S, MacLeod RJ, Mills E, Hashefi M. Stimulation of human neutrophils by 5-oxo-6,8,11,14-eicosatetraenoic acid by a mechanism independent of the leukotriene B4 receptor. J Biol Chem. 1993;268:9280-9286. View Source
• [2] Powell WS, MacLeod RJ, Gravel S, Gravelle F, Bhakar A. LTA4-derived 5-oxo-eicosatetraenoic acid: pH-dependent formation and interaction with the LTB4 receptor of human polymorphonuclear leukocytes. Biochim Biophys Acta. 2000;1484:51-60. View Source
• [3] O'Flaherty JT, Cordes JF, Lee SL, et al. 5-Oxo-eicosatetraenoate, a potent human neutrophil stimulus. Biochem Biophys Res Commun. 1991;179:342-348. View Source

5-oxo Leukotriene B4 Procurement Guide: Optimal Research and Industrial Application Scenarios

Metabolic Tracing of the 12-oxo LTB4 Biosynthetic Pathway

5-oxo Leukotriene B4 is uniquely required as an analytical standard and metabolic intermediate for studies investigating the 12-oxo LTB4 biosynthetic pathway [1]. Unlike LTB4 or 5-oxo-ETE, which are terminal mediators of the 5-LO pathway, 5-oxo LTB4 serves as an intermediate metabolite specifically in the production of 12-oxo LTB4 [1][2]. Researchers studying the enzymatic conversion steps leading to 12-oxo LTB4—a potent proinflammatory lipid mediator that promotes leukocyte aggregation, stimulates transmembrane ion flux, enhances lysosomal enzyme release, and induces superoxide anion generation—require authentic 5-oxo LTB4 for pathway validation, enzyme kinetic studies, and stable isotope dilution LC-MS/MS quantification [2][3]. Substitution with LTB4 or 5-oxo-ETE would trace entirely different metabolic routes (the BLT and OXE receptor signaling pathways, respectively), rendering experimental objectives unachievable [3].

Receptor Pharmacology Discrimination: BLT-Dependent versus OXE Receptor-Mediated Signaling

The distinct pharmacological profiles of 5-oxo-ETE isomers make 5-oxo-LTB4 (specifically the 5-oxo-(7E,9E,11Z,14Z)-ETE isomer derived from LTA4) essential for studies requiring discrimination between LTB4 receptor (BLT)-dependent and OXE receptor-mediated signaling [1]. The 5-oxo-(7E,9E,11Z,14Z)-ETE isomer induces calcium mobilization in human neutrophils with an EC50 of 250 nM via BLT, and its response is completely inhibited by the LTB4 antagonist LY223982 and abolished by LTB4 pretreatment [1]. In contrast, the 5-oxo-(6E,8Z,11Z,14Z)-ETE analog acts independently of BLT with an EC50 of 2 nM, is not blocked by LTB4 antagonists, and shows no cross-desensitization with LTB4 [2]. For research programs investigating leukotriene receptor pharmacology, GPCR signaling specificity, or screening BLT-selective antagonists, procurement of the correct isomer with authenticated stereochemistry (12R-hydroxy-5-oxo-6Z,8E,10E,14Z configuration) is critical—using the wrong isomer would yield opposite receptor engagement profiles [1][2].

LC-MS/MS Eicosanoid Profiling and Lipid Mediator Metabololipidomics

5-oxo Leukotriene B4 serves as a critical analytical standard for targeted LC-MS/MS eicosanoid profiling and metabololipidomics studies requiring accurate identification and quantification of 5-oxo-eicosanoid species [1][2]. The compound's distinct structural configuration—12R-hydroxy-5-oxo-6Z,8E,10E,14Z-eicosatetraenoic acid with a characteristic λmax of 313 nm and molecular weight of 334.5—provides unique chromatographic retention time and MS/MS fragmentation properties that differentiate it from the 5-oxo-ETE isomer (6E,8Z,11Z,14Z) and from 6,7-dihydro metabolites [1][3]. In complex biological matrices (cell culture supernatants, tissue exudates, plasma), the presence of multiple structurally similar eicosanoids with overlapping MRM transitions necessitates the use of authentic standards for definitive identification. The ≥90% purity specification and acetonitrile formulation (1 mg/mL solubility) facilitate direct use in calibration curve preparation for quantitative lipid mediator analysis [1].

Neutrophil and Eosinophil Functional Studies Requiring Pathway-Specific Activation

For functional studies of leukocyte biology that require pathway-specific activation of neutrophils or eosinophils, 5-oxo-ETE demonstrates distinct and non-redundant biological effects compared to LTB4 [1][2]. In neutrophils, 5-oxo-ETE is only a weak degranulation stimulator, whereas LTB4 induces a maximal response ~5 times greater [1]. Conversely, in eosinophils, 5-oxo-ETE is more effective than LTB4 and PAF in inducing L-selectin shedding and actin polymerization [2]. This functional selectivity—preferential degranulation by LTB4 versus preferential chemotaxis and cytoskeletal responses by 5-oxo-ETE in specific cell types—enables researchers to dissect distinct leukocyte activation pathways [3]. Studies investigating allergic inflammation, asthma pathogenesis, or eosinophil biology require 5-oxo-ETE/5-oxo-LTB4 for pathway-specific activation that cannot be recapitulated using LTB4, 5-HETE, or PAF [1][3].

Application

Selection Property

Validation Focus

12-oxo LTB4 Biosynthetic Pathway Tracing

Pathway intermediate authenticity

Enzymatic conversion steps and metabolite identity

Receptor Pharmacology Discrimination (BLT vs. OXE)

Isomer-specific receptor engagement

Antagonist sensitivity and cross-desensitization

LC-MS/MS Eicosanoid Profiling & Metabololipidomics

Chromatographic & MS/MS fingerprint

Retention time and fragmentation pattern verification

Neutrophil & Eosinophil Functional Activation Studies

Pathway-specific effector response profile

Degranulation vs. chemotaxis/cytoskeletal endpoint review

• [1] Cayman Chemical. 5-oxo Leukotriene B4 (Item No. 35416) Technical Datasheet. CAS: 195061-92-8. View Source
• [2] TargetMol. 12-oxo Leukotriene B4 (T37256) Product Information. View Source
• [3] Grant GE, Rokach J, Powell WS. 5-Oxo-ETE and the OXE receptor. Prostaglandins Other Lipid Mediat. 2009;89:98-104. View Source